VDR Binding Affinity: 25-Hydroxytachysterol₃ Binds ~900-Fold More Tightly Than Its Precursor Tachysterol₃
In a direct competitive binding study using cultured human keratinocytes, 25-hydroxytachysterol₃ displayed a dissociation constant (Kd) of 22 nM for the vitamin D receptor (VDR), whereas tachysterol₃ exhibited a Kd greater than 20,000 nM (>20 μM), representing an approximately 900-fold difference in binding affinity [1]. By comparison, 25-hydroxy-5,6-trans-vitamin D₃ and 5,6-trans-vitamin D₃ showed Kd values of 58 nM and 560 nM, respectively—2.6-fold and 25-fold weaker than 25-hydroxytachysterol₃ [1]. 1,25-Dihydroxyvitamin D₃, the natural high-affinity VDR ligand, typically exhibits a Kd of 0.2–0.6 nM in comparable assays [2], confirming that 25-hydroxytachysterol₃ occupies an intermediate-affinity niche distinct from both the ultra-high-affinity hormonal form and the essentially inactive precursor tachysterol₃.
| Evidence Dimension | VDR dissociation constant (Kd) |
|---|---|
| Target Compound Data | Kd = 22 nM |
| Comparator Or Baseline | Tachysterol₃: Kd > 20,000 nM; 25-hydroxy-5,6-trans-vitamin D₃: Kd = 58 nM; 5,6-trans-vitamin D₃: Kd = 560 nM; 1,25(OH)₂D₃: Kd ≈ 0.2–0.6 nM |
| Quantified Difference | ~900-fold tighter than tachysterol₃; 2.6-fold tighter than 25-hydroxy-5,6-trans-vitamin D₃; 25-fold tighter than 5,6-trans-vitamin D₃; ~100-fold weaker than 1,25(OH)₂D₃ |
| Conditions | Competitive binding assay with human keratinocyte VDR; [³H]-1,25(OH)₂D₃ displacement (Chen et al., 2000) |
Why This Matters
A research user requiring a VDR ligand with intermediate affinity—strong enough to activate genomic VDR pathways at sub-micromolar concentrations, yet not so potent as to saturate the receptor at trace levels—cannot substitute tachysterol₃ (essentially inactive on VDR) or 1,25(OH)₂D₃ (near-saturating at low nanomolar doses); 25-hydroxytachysterol₃ fills this specific affinity window, enabling dose-response studies where graded VDR activation is required.
- [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D₃ and previtamin D₃. J Nutr Biochem. 2000;11(5):267-272. doi:10.1016/s0955-2863(00)00077-2. View Source
- [2] Quantitative ligand-binding analysis of 1,25(OH)₂D₃ VDR affinity: Kd = 0.22–0.6 nM (multiple studies). Representative: Kd = 0.22 nM in human skin (Read by QxMD); Kd = 0.53 nM in rat ANF promoter study; Kd = 0.14–0.48 nM in chick intestinal receptor and ovarian carcinoma studies. View Source
